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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanox CY 1790, chemically known as 1,3,5-Tris(4-tert-butyl-3-hydroxy-2,6-
dimethylbenzyl)-1,3,5-triazine-2,4,6(1H,3H,5H)-trione, is a high-performance, sterically
hindered phenolic antioxidant. It is widely utilized to protect polymeric materials from thermal
and oxidative degradation during processing and end-use applications. This technical guide
provides a comprehensive overview of the thermal stability and degradation profile of Cyanox
CY 1790, based on available scientific literature. Understanding these characteristics is crucial
for optimizing its use in various formulations and predicting material lifetime.

Thermal Stability Analysis

The thermal stability of Cyanox CY 1790 is a key attribute, making it suitable for high-
temperature applications. The primary techniques used to evaluate its thermal properties are
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a substance as a function of temperature or time in a
controlled atmosphere. It provides critical information about the thermal stability and
decomposition temperatures of a material.

Summary of TGA Data:
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Studies have shown that Cyanox CY 1790 exhibits high thermal stability, with no significant
weight loss observed at typical processing temperatures for many polymers. The onset of
thermal degradation occurs at temperatures well above 300°C.

Peak
Temperature Weight Loss Decompositio
Thermal Event Reference
Range (°C) (%) n Temperature
(°C)
Initial
N > 344 - - [1]
Decomposition
Main
N 344 - 445 ~98.5 425 [1]
Decomposition
Final Residue at
] 1.5 - [1]

800°C

Note: The data presented is based on available literature and may vary depending on the
specific experimental conditions.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with thermal transitions in a material as a
function of temperature. For Cyanox CY 1790, DSC is primarily used to determine its melting
point and assess its thermal behavior upon heating.

Summary of DSC Data:

DSC analysis of Cyanox CY 1790 reveals a distinct endothermic event corresponding to its
melting point.

Peak
Temperature Enthalpy of
Thermal Event Temperature . Reference
Range (°C) . Fusion (J/g)
(°C)
Not explicitl Not explicitl
Melting 155 - 176 PICTY PACTEY [1]
stated stated
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Note: The peak temperature and enthalpy of fusion are important parameters for characterizing
the purity and crystalline nature of the antioxidant.

Degradation Profile

The degradation of Cyanox CY 1790, like other hindered phenolic antioxidants, primarily
proceeds through an autoxidation mechanism when exposed to heat and oxygen. This process
involves the generation of free radicals and subsequent oxidation of the phenolic moieties.

Proposed Degradation Pathway

The antioxidant function of Cyanox CY 1790 stems from the ability of its sterically hindered
phenolic groups to donate a hydrogen atom to reactive radicals, thereby neutralizing them and
terminating the degradation chain reaction of the host polymer. This process, however, leads to
the degradation of the antioxidant molecule itself.

The initial step in the degradation is the formation of a phenoxyl radical. This radical can then
undergo further reactions, such as radical-radical coupling and oxidation, to form various
transformation products. While specific degradation products of Cyanox CY 1790 under purely
thermal stress have not been definitively identified in the available literature, it is known that the
degradation of hindered phenolic antioxidants can lead to the formation of colored species,
such as quinone-methides, which can contribute to the discoloration of the stabilized material.

Experimental Protocols

Detailed experimental protocols are essential for the accurate and reproducible assessment of
thermal properties. The following are generalized methodologies for TGA and DSC analysis of
phenolic antioxidants, which can be adapted for Cyanox CY 1790.

Thermogravimetric Analysis (TGA) Protocol

 Instrument: A calibrated thermogravimetric analyzer.

o Sample Preparation: A small, representative sample of Cyanox CY 1790 (typically 5-10 mg)
is accurately weighed into a clean, inert sample pan (e.g., alumina or platinum).

o Atmosphere: The analysis is typically performed under a controlled atmosphere, such as
high-purity nitrogen or air, at a constant flow rate (e.g., 20-50 mL/min).
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e Heating Program: The sample is heated from ambient temperature to a final temperature
(e.g., 800-1000°C) at a constant heating rate (e.g., 10 or 20°C/min).

o Data Analysis: The weight loss as a function of temperature is recorded. Key parameters to
be determined include the onset temperature of decomposition (Tonset), the temperature of
maximum weight loss rate (Tmax), and the percentage of residue at the final temperature.

Differential Scanning Calorimetry (DSC) Protocol
 Instrument: A calibrated differential scanning calorimeter.
o Sample Preparation: A small amount of Cyanox CY 1790 (typically 2-5 mg) is accurately

weighed into a clean, hermetically sealed aluminum pan. An empty, sealed aluminum pan is
used as a reference.

o Atmosphere: The analysis is conducted under an inert atmosphere, such as nitrogen, at a
constant flow rate.

o Heating Program: The sample and reference are subjected to a controlled temperature
program, which typically involves heating from ambient temperature to a temperature above
the melting point (e.g., 200°C) at a constant heating rate (e.g., 10°C/min).

o Data Analysis: The heat flow to the sample is measured as a function of temperature. The
resulting DSC curve is analyzed to determine the melting point (typically taken as the peak of
the endotherm) and the enthalpy of fusion (AHf), which is the area under the melting peak.

Visualizations
Proposed Degradation Pathway of a Hindered Phenolic
Antioxidant
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Caption: Proposed degradation pathway of a hindered phenolic antioxidant like Cyanox CY

1790.

Experimental Workflow for Thermal Analysis
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Caption: General experimental workflow for TGA and DSC analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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